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Compound of Interest

Compound Name: Atovaquone D4

Cat. No.: B3026102

This guide provides essential safety and logistical information for the proper disposal of
Atovaquone-D4. Adherence to these procedures is critical for ensuring the safety of laboratory
personnel, protecting the environment, and maintaining regulatory compliance. This information
is intended for researchers, scientists, and drug development professionals handling this
compound.

The primary disposal method for Atovaguone-D4 is through a licensed hazardous waste
disposal service, coordinated by your institution's Environmental Health and Safety (EHS)
department. Due to its potential for environmental harm, it must not be disposed of in regular
trash or down the drain.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to wear the appropriate Personal
Protective Equipment (PPE). In the event of accidental exposure, follow these first-aid
measures:

« If Swallowed: Rinse your mouth with water. Do not induce vomiting. Seek immediate medical
attention and show the Safety Data Sheet (SDS) to the physician.[2]

o If on Skin: Wash the affected area immediately and thoroughly with soap and plenty of water.
If irritation persists, seek medical attention.[2]
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« If Inhaled: Move to an area with fresh air. If you experience breathing difficulties, seek
immediate medical attention.[2]

 If in Eyes: Immediately flush the eyes with running water for at least 15 minutes, making sure
to hold the eyelids open.

Summary of Chemical Safety Data

The following table summarizes key quantitative and safety information for Atovaquone-D4,
compiled from safety data sheets.

Property Data

] 2-[trans-4-(4-Chlorophenyl-d4)cyclohexyl-]-3-
Chemical Name ]
hydroxy-1,4-naphthalenedione

Atovaquone-d4; 566C80-d4; BW-566C-d4;

Synonyms
ynony Mepron-d4
CAS Number 95233-18-4
Physical State Orange or Yellow Solid

May be harmful if swallowed, inhaled, or
absorbed through the skin. Causes skin, eye,
] and respiratory irritation. An environmental
Potential Hazards )
hazard cannot be excluded in the event of
unprofessional handling or disposal, and it is

considered very toxic to aquatic organisms.

Eye Protection: Safety glasses with side-shields

or chemical safety goggles.Hand Protection:

Compatible, chemical-resistant gloves.Body
Recommended PPE _ _

Protection: Laboratory coat.Respiratory

Protection: NIOSH-approved respirator where

dust is formed or if ventilation is insufficient.

Incompatible Materials Strong oxidizing agents.

Step-by-Step Disposal Protocol
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The disposal of Atovaquone-D4 is governed by federal, state, and local regulations for
hazardous waste. The U.S. Environmental Protection Agency (EPA) regulates such waste
under the Resource Conservation and Recovery Act (RCRA). The following steps provide a
general framework for compliant disposal.

Step 1: Waste Identification and Classification

Atovaquone-D4 should be managed as a hazardous chemical waste. Although not specifically
listed as a P- or U-listed hazardous waste by the EPA, its potential for environmental toxicity
necessitates this classification. Your institution's EHS department will make the final
determination, but as a best practice, always handle it as hazardous.

Step 2: Waste Segregation

Proper segregation is crucial to prevent unintended chemical reactions and ensure compliant
disposal.

e Solid Waste: Collect all solid Atovaquone-D4 waste, such as unused powder or
contaminated items (e.g., weigh boats, gloves, filter paper), in a designated hazardous waste
container.

o Liquid Waste: Collect any solutions containing Atovaquone-D4 in a separate, compatible
liquid hazardous waste container. Do not mix this waste with other waste streams, especially
strong oxidizing agents.

Step 3: Containerization and Labeling

All waste containers must be in good condition and chemically compatible with Atovaquone-DA4.

Use a designated, leak-proof container with a secure, tight-fitting lid.

Clearly label the container with the words "Hazardous Waste."

Identify the contents by writing the full chemical name: "Atovaquone-D4 Waste."

Keep the container closed at all times, except when adding waste.

Step 4: Storage
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Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within
your laboratory. The SAA must be located at or near the point of waste generation and be
under the control of laboratory personnel.

Step 5: Final Disposal

Contact your institution's EHS department or designated chemical waste coordinator to
schedule a waste pickup. Do not attempt to dispose of Atovaquone-D4 down the drain or in the
regular trash. Final disposal for most pharmaceutical waste is typically incineration at a
permitted treatment facility.

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of
Atovaquone-D4 waste.
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Caption: Atovaquone-D4 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6

Tech Support


https://www.benchchem.com/product/b3026102?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026102?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. esschemco.com [esschemco.com]
e 2. szabo-scandic.com [szabo-scandic.com]

« To cite this document: BenchChem. [Safe Disposal of Atovaquone-D4: A Procedural Guide].
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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